RHPS4 methosulfate

• CAS No.: 390362-78-4
• Product Name: RHPS4 methosulfate
• Molecular Formula: C23H20F2N2O4S
• Molecular Weight: 458.5 g/mol
• IUPAC Name: 4,16-difluoro-8,11,20-trimethyl-8-aza-20-azoniapentacyclo[11.7.1.02,7.09,21.014,19]henicosa-1(20),2(7),3,5,9,11,13(21),14(19),15,17-decaene;methyl sulfate
• Standard InChI: InChI=1S/C22H17F2N2.CH4O4S/c1-12-8-16-15-10-13(23)4-6-18(15)26(3)22-17-11-14(24)5-7-19(17)25(2)20(9-12)21(16)22;1-5-6(2,3)4/h4-11H,1-3H3;1H3,(H,2,3,4)/q+1;/p-1
• Standard InChIKey: VRWGYMXWYZBBGF-UHFFFAOYSA-M
• SMILES: CC1=CC2=C3C(=C1)N(C4=C(C3=[N+](C5=C2C=C(C=C5)F)C)C=C(C=C4)F)C.COS(=O)(=O)[O-]
• Canonical SMILES: CC1=CC2=C3C(=C1)N(C4=C(C3=[N+](C5=C2C=C(C=C5)F)C)C=C(C=C4)F)C.COS(=O)(=O)[O-]
• Appearance: Solid powder
• Description: RHPS4 is a Telomerase inhibitor and G-quadruplex ligand. RHPS4 induces anti-proliferative effects in brain tumor cells. RHPS4 potentiates the antitumor activity of camptothecins in preclinical models of solid tumors. RHPS4 induces telomeric dysfunction and enhances radiosensitivity in glioblastoma cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: RHPS 4 methosulfate; RHPS-4; RHPS 4; RHPS4.
• Reference: 1: Berardinelli F, Siteni S, Tanzarella C, Stevens MF, Sgura A, Antoccia A. The G-quadruplex-stabilising agent RHPS4 induces telomeric dysfunction and enhances radiosensitivity in glioblastoma cells. DNA Repair (Amst). 2015 Jan;25:104-15. doi: 10.1016/j.dnarep.2014.10.009. Epub 2014 Nov 5. PubMed PMID: 25467559.; 2: Lagah S, Tan IL, Radhakrishnan P, Hirst RA, Ward JH, O'Callaghan C, Smith SJ, Stevens MF, Grundy RG, Rahman R. RHPS4 G-quadruplex ligand induces anti-proliferative effects in brain tumor cells. PLoS One. 2014 Jan 15;9(1):e86187. doi: 10.1371/journal.pone.0086187. eCollection 2014. PubMed PMID: 24454961; PubMed Central PMCID: PMC3893285.; 3: Rizzo A, Iachettini S, Zizza P, Cingolani C, Porru M, Artuso S, Stevens M, Hummersone M, Biroccio A, Salvati E, Leonetti C. Identification of novel RHPS4-derivative ligands with improved toxicological profiles and telomere-targeting activities. J Exp Clin Cancer Res. 2014 Oct 6;33:81. doi: 10.1186/s13046-014-0081-x. Erratum in: J Exp Clin Cancer Res. 2015;34:9. PubMed PMID: 25288403; PubMed Central PMCID: PMC4193996.; 4: Leonetti C, Scarsella M, Riggio G, Rizzo A, Salvati E, D'Incalci M, Staszewsky L, Frapolli R, Stevens MF, Stoppacciaro A, Mottolese M, Antoniani B, Gilson E, Zupi G, Biroccio A. G-quadruplex ligand RHPS4 potentiates the antitumor activity of camptothecins in preclinical models of solid tumors. Clin Cancer Res. 2008 Nov 15;14(22):7284-91. doi: 10.1158/1078-0432.CCR-08-0941. PubMed PMID: 19010844.; 5: Leonetti C, Amodei S, D'Angelo C, Rizzo A, Benassi B, Antonelli A, Elli R, Stevens MF, D'Incalci M, Zupi G, Biroccio A. Biological activity of the G-quadruplex ligand RHPS4 (3,11-difluoro-6,8,13-trimethyl-8H-quino[4,3,2-kl]acridinium methosulfate) is associated with telomere capping alteration. Mol Pharmacol. 2004 Nov;66(5):1138-46. Epub 2004 Aug 10. PubMed PMID: 15304549.; 6: Phatak P, Cookson JC, Dai F, Smith V, Gartenhaus RB, Stevens MF, Burger AM. Telomere uncapping by the G-quadruplex ligand RHPS4 inhibits clonogenic tumour cell growth in vitro and in vivo consistent with a cancer stem cell targeting mechanism. Br J Cancer. 2007 Apr 23;96(8):1223-33. Epub 2007 Apr 3. PubMed PMID: 17406367; PubMed Central PMCID: PMC2360152.; 7: Johnson LA, Byrne HM, Willis AE, Laughton CA. An integrative biological approach to the analysis of tissue culture data: application to the antitumour agent RHPS4. Integr Biol (Camb). 2011 Aug;3(8):843-9. doi: 10.1039/c1ib00025j. Epub 2011 Jul 19. PubMed PMID: 21773618.; 8: Salvati E, Leonetti C, Rizzo A, Scarsella M, Mottolese M, Galati R, Sperduti I, Stevens MF, D'Incalci M, Blasco M, Chiorino G, Bauwens S, Horard B, Gilson E, Stoppacciaro A, Zupi G, Biroccio A. Telomere damage induced by the G-quadruplex ligand RHPS4 has an antitumor effect. J Clin Invest. 2007 Nov;117(11):3236-47. PubMed PMID: 17932567; PubMed Central PMCID: PMC2000812.; 9: Cookson JC, Dai F, Smith V, Heald RA, Laughton CA, Stevens MF, Burger AM. Pharmacodynamics of the G-quadruplex-stabilizing telomerase inhibitor 3,11-difluoro-6,8,13-trimethyl-8H-quino[4,3,2-kl]acridinium methosulfate (RHPS4) in vitro: activity in human tumor cells correlates with telomere length and can be enhanced, or antagonized, with cytotoxic agents. Mol Pharmacol. 2005 Dec;68(6):1551-8. Epub 2005 Sep 8. PubMed PMID: 16150933.; 10: Rizzo A, Iachettini S, Zizza P, Cingolani C, Porru M, Artuso S, Stevens M, Hummersone M, Biroccio A, Salvati E, Leonetti C. Erratum: identification of novel RHPS4-derivative ligands with improved toxicological profiles and telomere-targeting activities. J Exp Clin Cancer Res. 2015 Feb 5;34:9. doi: 10.1186/s13046-014-0101-x. PubMed PMID: 25886908; PubMed Central PMCID: PMC4326507.; 11: Rizzo A, Salvati E, Porru M, D'Angelo C, Stevens MF, D'Incalci M, Leonetti C, Gilson E, Zupi G, Biroccio A. Stabilization of quadruplex DNA perturbs telomere replication leading to the activation of an ATR-dependent ATM signaling pathway. Nucleic Acids Res. 2009 Sep;37(16):5353-64. doi: 10.1093/nar/gkp582. Epub 2009 Jul 13. PubMed PMID: 19596811; PubMed Central PMCID: PMC2760797.; 12: Shah A, Seedhouse C. Frequency of TP53 Mutations and its Impact on Drug Sensitivity in Acute Myeloid Leukemia? Indian J Clin Biochem. 2012 Apr;27(2):121-6. doi: 10.1007/s12291-012-0203-1. Epub 2012 Mar 24. Retraction in: Indian J Clin Biochem. 2014 Apr;29(2):265. PubMed PMID: 23543587; PubMed Central PMCID: PMC3358364.; 13: Hirt BV, Wattis JA, Preston SP, Laughton CA. The effects of a telomere destabilizing agent on cancer cell-cycle dynamics--integrated modelling and experiments. J Theor Biol. 2012 Feb 21;295:9-22. doi: 10.1016/j.jtbi.2011.10.038. Epub 2011 Nov 18. PubMed PMID: 22108242.; 14: Gowan SM, Heald R, Stevens MF, Kelland LR. Potent inhibition of telomerase by small-molecule pentacyclic acridines capable of interacting with G-quadruplexes. Mol Pharmacol. 2001 Nov;60(5):981-8. PubMed PMID: 11641426.; 15: Kim J, Jones-Hall YL, Wei R, Myers J, Qi Y, Knipp GT, Liu W. Association between hTERT rs2736100 polymorphism and sensitivity to anti-cancer agents. Front Genet. 2013 Aug 26;4:162. doi: 10.3389/fgene.2013.00162. eCollection 2013. PubMed PMID: 23986774; PubMed Central PMCID: PMC3752523.; 16: Salvati E, Scarsella M, Porru M, Rizzo A, Iachettini S, Tentori L, Graziani G, D'Incalci M, Stevens MF, Orlandi A, Passeri D, Gilson E, Zupi G, Leonetti C, Biroccio A. PARP1 is activated at telomeres upon G4 stabilization: possible target for telomere-based therapy. Oncogene. 2010 Nov 25;29(47):6280-93. doi: 10.1038/onc.2010.344. Epub 2010 Aug 30. PubMed PMID: 20802516.; 17: Gavathiotis E, Heald RA, Stevens MF, Searle MS. Drug recognition and stabilisation of the parallel-stranded DNA quadruplex d(TTAGGGT)4 containing the human telomeric repeat. J Mol Biol. 2003 Nov 14;334(1):25-36. PubMed PMID: 14596797.; 18: Iachettini S, Stevens MF, Frigerio M, Hummersone MG, Hutchinson I, Garner TP, Searle MS, Wilson DW, Munde M, Nanjunda R, D'Angelo C, Zizza P, Rizzo A, Cingolani C, De Cicco F, Porru M, D'Incalci M, Leonetti C, Biroccio A, Salvati E. On and off-target effects of telomere uncapping G-quadruplex selective ligands based on pentacyclic acridinium salts. J Exp Clin Cancer Res. 2013 Sep 19;32:68. doi: 10.1186/1756-9966-32-68. PubMed PMID: 24330541; PubMed Central PMCID: PMC3849007.; 19: Husby J, Todd AK, Platts JA, Neidle S. Small-molecule G-quadruplex interactions: Systematic exploration of conformational space using multiple molecular dynamics. Biopolymers. 2013 Dec;99(12):989-1005. doi: 10.1002/bip.22340. PubMed PMID: 23828641.; 20: Andrew EJ, Merchan S, Lawless C, Banks AP, Wilkinson DJ, Lydall D. Pentose phosphate pathway function affects tolerance to the G-quadruplex binder TMPyP4. PLoS One. 2013 Jun 12;8(6):e66242. doi: 10.1371/journal.pone.0066242. Print 2013. PubMed PMID: 23776642; PubMed Central PMCID: PMC3680382.
• PubChem Compound: 9804187
• Last Modified: Nov 11 2021